Cas no 1256481-63-6 (1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1256481-63-6
• MF: C₉H₅F₅O₂
• MW: 240.13
• MDL: MFCD11556178
• CID: 5087692
• PubChem ID: 129967650
• Update Time: 2025-10-31

1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Difluoro-2-methoxyphenyl)-2,2,2-trifluoroethanone
• 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD11556178
• Inchi： 1S/C9H5F5O2/c1-16-7-3-6(11)5(10)2-4(7)8(15)9(12,13)14/h2-3H,1H3
• InChI Key： BVEDNPHTVVFQEB-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(F)=C(F)C=C1C(=O)C(F)(F)F

Additional information on 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(4,5-Difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1256481-63-6)

1-(4,5-Difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1256481-63-6) is a fluorinated aromatic ketone with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and trifluoroethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a 4,5-difluoro-2-methoxyphenyl moiety, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active intermediates. The compound's CAS No. 1256481-63-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one typically involves Friedel-Crafts acylation or palladium-catalyzed cross-coupling reactions, which are topics of high interest in green chemistry and sustainable synthesis. With the growing focus on environmentally friendly methodologies, researchers are exploring catalytic systems to optimize the production of this compound while minimizing waste.

Another area of interest is the compound's potential application in electronic materials. Fluorinated aromatic ketones are known for their high thermal stability and low dielectric constants, making them candidates for organic semiconductors and OLEDs. The 4,5-difluoro-2-methoxyphenyl group in this compound may contribute to charge transport properties, a hot topic in materials science research.

From a pharmacological perspective, the trifluoroethyl group in CAS No. 1256481-63-6 is often associated with improved drug-target interactions and blood-brain barrier permeability. This has led to investigations into its use for central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research. The compound's lipophilicity and electronic effects are also critical for structure-activity relationship (SAR) studies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one. Purity and stability data are highly sought after in quality control protocols, especially for GMP-compliant applications. The compound's spectral properties are frequently discussed in chemical forums and patent literature.

In summary, 1-(4,5-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1256481-63-6) represents a multifaceted compound with broad utility in drug development, material innovation, and catalytic chemistry. Its structural features align with modern research priorities, including sustainability, precision medicine, and advanced materials, ensuring its continued relevance in scientific exploration.